5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol

• IUPAC Name: 5-[(4-nitrophenyl)methylideneamino]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H8N4O4/c16-10-9(6-13-11(17)14-10)12-5-7-1-3-8(4-2-7)15(18)19/h1-6H,(H2,13,14,16,17)
• InChI Key: MGXPLFDBEGQZQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC2=CNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C11H8N4O4
• Molecular Weight: 260.21 g/mol

Description

5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol, also known as NBMPR, is a potent inhibitor of nucleoside transporters. It was first synthesized in 1978 and has since been extensively studied for its potential use in scientific research.

Mechanism of Action

5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol works by inhibiting the activity of nucleoside transporters. This leads to a decrease in the uptake of nucleosides and nucleoside analogs, which can have important implications for the treatment of cancer and viral infections.
Biochemical and Physiological Effects:
The inhibition of nucleoside transporters by this compound can have a number of biochemical and physiological effects. For example, it can lead to a decrease in the proliferation of cancer cells and the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol in lab experiments is its potency as an inhibitor of nucleoside transporters. However, one limitation is that it can be toxic to cells at high concentrations.

Future Directions

There are a number of future directions for research involving 5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol. One area of interest is the development of new analogs with improved potency and selectivity. Another area of interest is the use of this compound in combination with other drugs to enhance their effectiveness in the treatment of cancer and viral infections.
In conclusion, this compound is a potent inhibitor of nucleoside transporters that has been extensively studied for its potential use in scientific research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have all been well documented. There are also a number of future directions for research involving this compound, which could have important implications for the treatment of cancer and viral infections.

Synthesis Methods

5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol can be synthesized through a multi-step process involving the reaction of 4-nitrobenzaldehyde with guanidine to form 4-nitrobenzylidene guanidine. This intermediate is then reacted with 2,4-dihydroxypyrimidine to form this compound.

Scientific Research Applications

5-[(4-nitrobenzylidene)amino]-2,4-pyrimidinediol has been used extensively in scientific research as a tool to study nucleoside transporters. These transporters play a crucial role in the uptake of nucleosides and nucleoside analogs, which are important in the treatment of cancer and viral infections.